Cas no 1517483-87-2 (4-Acetyl-2-(3,5-dimethylphenoxy) pyridine)

• Product Name: 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine
• CAS No: 1517483-87-2
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 4603519
• Update Time: 2025-05-21

4-Acetyl-2-(3,5-dimethylphenoxy) pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine

• Inchi： 1S/C15H15NO2/c1-10-6-11(2)8-14(7-10)18-15-9-13(12(3)17)4-5-16-15/h4-9H,1-3H3
• InChI Key： SWMCTAWHCAZABB-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=C(OC2=CC(C)=CC(C)=C2)C=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine

Recent Advances in the Study of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine (CAS: 1517483-87-2)

The compound 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine (CAS: 1517483-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its acetyl and dimethylphenoxy functional groups, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific cellular targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB) pathways. Researchers have demonstrated that 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine can effectively inhibit COX-2 activity, thereby reducing prostaglandin synthesis and mitigating inflammatory responses. Additionally, its ability to modulate NF-κB signaling has been linked to its potential as an anticancer agent, particularly in tumors where NF-κB is constitutively active.

In terms of synthetic chemistry, recent advancements have streamlined the production of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine, with a focus on improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to minimize byproducts and enhance scalability. These developments are critical for facilitating further pharmacological studies and potential clinical translation.

Preclinical evaluations have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. Animal models of inflammation and cancer have demonstrated dose-dependent efficacy, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain, particularly in understanding the compound's long-term safety and toxicity profiles. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Future directions may also include the development of derivatives to enhance potency and selectivity.

In conclusion, 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine (CAS: 1517483-87-2) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent synthetic and pharmacological advancements, position it as a promising candidate for therapeutic development. Continued research will be essential to fully realize its clinical potential.